Cas no 726185-41-7 (methyl 4-(piperidin-1-yl)piperidine-4-carboxylate)

• Product Name: methyl 4-(piperidin-1-yl)piperidine-4-carboxylate
• CAS No: 726185-41-7
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• CID: 4159258
• PubChem ID: 69806218
• Update Time: 2025-06-13

methyl 4-(piperidin-1-yl)piperidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• [1,4'-Bipiperidine]-4'-carboxylic acid, methyl ester
• methyl 4-(piperidin-1-yl)piperidine-4-carboxylate
• EN300-22119407
• 726185-41-7
• SCHEMBL6508506

• Inchi： 1S/C12H22N2O2/c1-16-11(15)12(5-7-13-8-6-12)14-9-3-2-4-10-14/h13H,2-10H2,1H3
• InChI Key： XXEJCFQXUWOAOX-UHFFFAOYSA-N
• SMILES： N1(C2(C(OC)=O)CCNCC2)CCCCC1

Computed Properties

• Exact Mass: 226.168127949Da
• Monoisotopic Mass: 226.168127949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 4-(piperidin-1-yl)piperidine-4-carboxylate

Recent Advances in the Study of Methyl 4-(piperidin-1-yl)piperidine-4-carboxylate (CAS: 726185-41-7)

Methyl 4-(piperidin-1-yl)piperidine-4-carboxylate (CAS: 726185-41-7) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of pharmacologically active molecules. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of research involving methyl 4-(piperidin-1-yl)piperidine-4-carboxylate is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Recent studies have demonstrated that derivatives of this compound exhibit promising inhibitory activity against specific kinase targets, such as PI3K and mTOR, which are implicated in numerous pathological processes.

In addition to its kinase inhibitory properties, methyl 4-(piperidin-1-yl)piperidine-4-carboxylate has been investigated for its potential as a building block in the synthesis of CNS-active compounds. Researchers have reported that modifications to the piperidine and piperazine rings can lead to compounds with enhanced blood-brain barrier permeability, making them suitable candidates for the treatment of neurological disorders. For instance, a recent study published in the Journal of Medicinal Chemistry described the synthesis of a series of analogs that showed significant affinity for serotonin and dopamine receptors.

The synthetic routes to methyl 4-(piperidin-1-yl)piperidine-4-carboxylate have also been a focus of recent research. Advances in catalytic methods, such as the use of transition metal catalysts and organocatalysts, have enabled more efficient and scalable synthesis of this compound. A 2023 study in Organic Letters detailed a novel one-pot synthesis approach that significantly reduces the number of steps and improves overall yield, making it more feasible for industrial-scale production.

Another promising area of application for methyl 4-(piperidin-1-yl)piperidine-4-carboxylate is in the field of antimicrobial agents. Recent in vitro studies have shown that certain derivatives of this compound exhibit potent activity against drug-resistant bacterial strains, including MRSA and ESBL-producing Enterobacteriaceae. These findings suggest that further optimization of the chemical structure could lead to the development of new antibiotics with improved efficacy and safety profiles.

Despite these advancements, challenges remain in the clinical translation of methyl 4-(piperidin-1-yl)piperidine-4-carboxylate-based therapeutics. Issues such as metabolic stability, toxicity, and selectivity need to be addressed through rigorous preclinical studies. However, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, methyl 4-(piperidin-1-yl)piperidine-4-carboxylate (CAS: 726185-41-7) continues to be a compound of great interest in chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate and its diverse biological activities make it a promising candidate for further research and development. Future studies should focus on optimizing its pharmacological properties and exploring its potential in new therapeutic areas.